Cas no 3945-18-4 (3,4-Di-O-acetyl-L-arabinal)

• Product Name: 3,4-Di-O-acetyl-L-arabinal
• CAS No: 3945-18-4
• MF: C₉H₁₂O₅
• MW: 200.188583374023
• CID: 320916
• PubChem ID: 7168229
• Update Time: 2025-10-31

3,4-Di-O-acetyl-L-arabinal Chemical and Physical Properties

Names and Identifiers

• D-erythro-Pent-4-enitol,1,5-anhydro-4-deoxy-, 2,3-diacetate
• 3,4-DI-O-ACETYL-L-ARABINAL
• 3,4-diacetyl-D-arabinal
• 3,4-Di-O-acetyl-d-arabinal
• 3,4-Di-O-acetyl-D-ribal
• D-Di-O-acetylarabinal
• [(3S,4S)-4-acetyloxy-3,4-dihydro-2H-pyran-3-yl] acetate
• (3S,4S)-3,4-Dihydro-2H-pyran-3,4-diyl diacetate
• SCHEMBL9882475
• (3S,4S)-3-(ACETYLOXY)-3,4-DIHYDRO-2H-PYRAN-4-YL ACETATE
• DTXSID00428240
• BS-28168
• W-202627
• 3945-18-4
• OWKCFBYWQGPLSJ-IUCAKERBSA-N
• CS-0207612
• 3,4-Di-O-acetyl-L-arabinal

• Inchi： 1S/C9H12O5/c1-6(10)13-8-3-4-12-5-9(8)14-7(2)11/h3-4,8-9H,5H2,1-2H3/t8-,9-/m0/s1
• InChI Key： OWKCFBYWQGPLSJ-IUCAKERBSA-N
• SMILES： O(C(C)=O)[C@H]1COC=C[C@@H]1OC(C)=O

Computed Properties

• Exact Mass: 200.06800
• Monoisotopic Mass: 200.06847348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 61.8Ų

Experimental Properties

• Color/Form: Colorless or yellow oily liquid
• Refractive Index: 1.458-1.46
• PSA: 61.83000
• LogP: 0.39370
• Solubility: Not determined

3,4-Di-O-acetyl-L-arabinal Security Information

• Safety Instruction： S24/25
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Dicarboxylic acids and derivatives

Additional information on 3,4-Di-O-acetyl-L-arabinal

Comprehensive Guide to 3,4-Di-O-acetyl-L-arabinal (CAS No. 3945-18-4): Properties, Applications, and Research Insights

3,4-Di-O-acetyl-L-arabinal (CAS No. 3945-18-4) is a specialized carbohydrate derivative gaining attention in pharmaceutical and biochemical research. This compound, classified as an acetylated arabinose analog, serves as a critical intermediate in the synthesis of nucleosides, glycoconjugates, and other bioactive molecules. Its unique structure, featuring acetyl groups at the 3- and 4-positions of the L-arabinal backbone, enables selective reactivity in glycosylation reactions, making it invaluable for drug discovery and glycobiology studies.

Recent trends highlight growing interest in sugar-modified compounds like 3,4-Di-O-acetyl-L-arabinal due to their role in developing antiviral and anticancer agents. Search engine analytics reveal frequent queries such as "L-arabinal derivatives in drug design" and "acetylated sugar applications," reflecting its relevance in modern therapeutics. Researchers particularly value its stereochemical properties, which facilitate the construction of complex oligosaccharides with high enantiomeric purity.

The compound's CAS No. 3945-18-4 serves as a universal identifier across chemical databases, ensuring precise tracking in regulatory documentation and literature. Analytical studies emphasize its stability under anhydrous conditions, though proper storage at 2-8°C is recommended to prevent hydrolysis of the acetyl groups. Advanced purification techniques like column chromatography typically yield >95% purity, meeting the stringent requirements of organic synthesis applications.

In synthetic pathways, 3,4-Di-O-acetyl-L-arabinal demonstrates remarkable versatility. Its vinyl ether functionality allows for Ferrier-type rearrangements, enabling the formation of C-glycosides – a feature extensively explored in carbohydrate mimetics development. Recent publications describe its utility in creating glycosidase inhibitors, a hot topic given the rising demand for metabolic disorder treatments. The compound's compatibility with both solution-phase and solid-phase synthesis further enhances its appeal to medicinal chemists.

Spectroscopic characterization of CAS 3945-18-4 reveals distinct NMR profiles, with characteristic signals at δ 2.05-2.15 ppm (acetyl methyl protons) and δ 5.3-5.8 ppm (anomeric and ring protons). These spectral markers provide crucial quality control parameters, addressing common researcher concerns about compound authentication in synthetic workflows. Mass spectrometry typically shows a molecular ion peak at m/z 246, corresponding to the [M+Na]+ adduct.

Emerging applications leverage the compound's chiral template for asymmetric synthesis. The L-arabinal configuration induces specific spatial orientations in reaction products, making it valuable for constructing stereodefined pharmacophores. Biotechnology sectors show increasing adoption, particularly in glycan array development for vaccine research – a timely application given global emphasis on immunization technologies.

Safety assessments indicate that 3,4-Di-O-acetyl-L-arabinal requires standard laboratory precautions, with no extreme hazards reported in literature. However, material safety data sheets (MSDS) recommend using personal protective equipment during handling, aligning with general chemical safety best practices. Environmental impact studies suggest moderate biodegradability, though disposal should follow institutional guidelines for organic compounds.

The commercial availability of CAS No. 3945-18-4 from specialty chemical suppliers has expanded significantly, reflecting market demand. Pricing analytics indicate cost variations based on purity grades (98% vs. 95%) and batch sizes – information frequently sought in procurement-related searches. Some suppliers now offer customized packaging solutions to support small-scale research needs, addressing a common pain point for academic laboratories.

Future research directions may explore enzymatic modifications of 3,4-Di-O-acetyl-L-arabinal, capitalizing on the growing field of biocatalysis in carbohydrate chemistry. Preliminary studies suggest potential for lipase-mediated selective deacetylation, which could enable greener synthetic routes. Such developments align with the pharmaceutical industry's push toward sustainable manufacturing processes.

For researchers troubleshooting synthesis protocols involving this compound, common challenges include moisture sensitivity during storage and competing reaction pathways during glycosylations. Expert recommendations emphasize rigorous drying of solvents and controlled temperature conditions – practical insights often missing from technical datasheets but highly valued in experimental optimization forums.